Cas no 115695-70-0 (1H-Pyrrole,2,3,4,5-tetramethyl-1-(1-methylethyl)-)

1H-Pyrrole,2,3,4,5-tetramethyl-1-(1-methylethyl)- structure
115695-70-0 structure
Product Name:1H-Pyrrole,2,3,4,5-tetramethyl-1-(1-methylethyl)-
CAS No:115695-70-0
MF:C11H19N
MW:165.27526307106
CID:130874
PubChem ID:13997858
Update Time:2025-04-19

1H-Pyrrole,2,3,4,5-tetramethyl-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole,2,3,4,5-tetramethyl-1-(1-methylethyl)-
    • 1H-Pyrrole,2,3,4,5-tetramethyl-1-(1-methylethyl)-(9CI)
    • 115695-70-0
    • 2,3,4,5-tetramethyl-1-propan-2-ylpyrrole
    • SCHEMBL2757596
    • 1H-Pyrrole, 2,3,4,5-tetramethyl-1-(1-methylethyl)-
    • DB-279701
    • Inchi: 1S/C11H19N/c1-7(2)12-10(5)8(3)9(4)11(12)6/h7H,1-6H3
    • InChI Key: VPIRGKXUPXGFDG-UHFFFAOYSA-N
    • SMILES: N1(C(C)=C(C)C(C)=C1C)C(C)C

Computed Properties

  • Exact Mass: 165.15187
  • Monoisotopic Mass: 165.151749610g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 4.9Ų

Experimental Properties

  • PSA: 4.93
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